Cas no 1131567-98-0 (2-Hydrazinyl-5-(trifluoromethyl)pyrimidine)

• Product name: 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine
• CAS No: 1131567-98-0
• MF: C₅H₅F₃N₄
• MW: 178.115210294724
• CID: 5014966

2-Hydrazinyl-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine
• NNC1=NC=C(C=N1)C(F)(F)F
• Pyrimidine, 2-hydrazinyl-5-(trifluoromethyl)-

• Inchi： 1S/C5H5F3N4/c6-5(7,8)3-1-10-4(12-9)11-2-3/h1-2H,9H2,(H,10,11,12)
• InChI Key： FCEDZRGBKSZJOZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(NN)N=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 63.8
• XLogP3: 0.7

Additional information on 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine

2-Hydrazinyl-5-(trifluoromethyl)pyrimidine (CAS 1131567-98-0): Properties, Applications, and Market Insights

2-Hydrazinyl-5-(trifluoromethyl)pyrimidine (CAS 1131567-98-0) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique combination of hydrazinyl and trifluoromethyl functional groups, making it particularly valuable for drug discovery and material science applications. The compound's molecular formula is C5H6F3N5, with a molecular weight of 193.13 g/mol.

The presence of both hydrazine and trifluoromethyl moieties in 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine contributes to its remarkable chemical properties. The hydrazinyl group provides nucleophilic character and serves as an excellent building block for constructing more complex molecular architectures, while the trifluoromethyl group enhances lipophilicity and metabolic stability—key considerations in modern medicinal chemistry. These features make this compound particularly interesting for researchers developing small molecule therapeutics targeting various diseases.

In pharmaceutical applications, 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine serves as a crucial intermediate in the synthesis of potential kinase inhibitors, which are currently a hot topic in cancer research. The compound's structure allows for efficient modification to create libraries of derivatives for high-throughput screening programs. Recent publications have highlighted its use in developing compounds with potential activity against tyrosine kinase receptors, a class of proteins frequently implicated in cancer progression and other proliferative diseases.

The agrochemical industry has also shown growing interest in 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine derivatives. The trifluoromethylpyrimidine core structure has demonstrated effectiveness in various crop protection applications, particularly in the development of novel fungicides and herbicides. Researchers are exploring how modifications to the hydrazine moiety can lead to compounds with improved activity against resistant strains of plant pathogens, addressing one of the most pressing challenges in modern agriculture.

From a synthetic chemistry perspective, 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine offers several advantages. The compound exhibits good stability under standard laboratory conditions and demonstrates reasonable solubility in common organic solvents, facilitating its use in various organic transformations. Its reactivity patterns have been extensively studied, with particular focus on condensation reactions with carbonyl compounds and cyclization reactions to form more complex heterocyclic systems.

The global market for pyrimidine derivatives like 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine has been expanding steadily, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts project continued growth for such specialized intermediates, particularly as the demand for targeted therapies and precision agriculture solutions increases. The compound's CAS number (1131567-98-0) has seen a notable rise in patent filings and scientific publications over the past five years, indicating growing industrial and academic interest.

Quality control and analytical characterization of 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The development of robust analytical methods for this compound has been an active area of research, with several recent publications focusing on improved chromatographic separation techniques for related trifluoromethylpyrimidine derivatives.

Environmental and safety considerations for 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers, with attention to standard chemical storage guidelines for nitrogen-containing compounds.

The future research directions for 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine appear promising. Current investigations focus on expanding its utility in click chemistry applications, where the hydrazine group can participate in efficient conjugation reactions. Additionally, materials science researchers are exploring its potential as a building block for organic electronic materials, particularly those requiring electron-withdrawing characteristics imparted by the trifluoromethyl group.

For researchers and manufacturers seeking 2-Hydrazinyl-5-(trifluoromethyl)pyrimidine, several specialized chemical suppliers offer the compound in various quantities and purity grades. The availability of custom synthesis services for this and related pyrimidine derivatives has increased to meet growing demand from both academic and industrial laboratories. When sourcing this material, verification of the CAS number (1131567-98-0) and thorough analytical documentation are recommended to ensure product quality and consistency.